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Compound of Interest

Compound Name: Diethyl phenyl orthoformate

CAS No.: 14444-77-0

Cat. No.: B080329

Get Quote

In the intricate world of flavor and fragrance creation, precision and novelty are paramount.

Chemists and perfumers constantly seek versatile molecules that can impart unique

characteristics, enhance existing profiles, and provide stability to complex formulations. Diethyl
Phenyl Orthoformate (DEPO), a member of the orthoester family, is one such valuable, yet

specialized, ingredient. While primarily known in organic synthesis as a reagent and a

protecting group for alcohols, its application in the sensory sciences is noteworthy.[1][2] DEPO

serves as a unique modifier and precursor, offering a distinct sweet, fruity aromatic profile that

can be leveraged to create sophisticated and memorable flavors and fragrances.[1]

This technical guide provides researchers, scientists, and development professionals with a

comprehensive overview of Diethyl Phenyl Orthoformate's properties, detailed application

protocols for both flavor and fragrance systems, and robust methodologies for its analytical and

sensory evaluation.

Physicochemical Profile and Specifications
Understanding the fundamental properties of DEPO is critical for its effective handling, storage,

and application. It is a clear, colorless liquid that must be stored in the absence of water to

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 15 Tech Support

https://www.benchchem.com/product/b080329#bc-rfq
https://www.benchchem.com/product/b080329/docs?utm_src=pdf-body#introduction-unveiling-the-potential-of-diethyl-phenyl-orthoformate
https://www.benchchem.com/product/b080329/docs?utm_src=pdf-body#introduction-unveiling-the-potential-of-diethyl-phenyl-orthoformate
https://www.chemimpex.com/products/37223
https://www.scbt.com/p/diethyl-phenyl-orthoformate-14444-77-0
https://www.chemimpex.com/products/37223
https://www.benchchem.com/product/b080329/docs?utm_src=pdf-body#introduction-unveiling-the-potential-of-diethyl-phenyl-orthoformate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080329?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


prevent hydrolysis.[3][4]

Property Value Source(s)

CAS Number 14444-77-0 [1][2][5]

Synonyms

Orthoformic acid diethyl phenyl

ester,

(Diethoxymethoxy)benzene

[1][5]

Molecular Formula C₁₁H₁₆O₃ [1][2][5]

Molecular Weight 196.25 g/mol [1][5]

Appearance Clear, colorless liquid [1][6]

Purity (Typical) ≥97.0% (GC) [4][7]

Boiling Point 103-104 °C at 10 mmHg [1][3]

Density ~1.015 g/mL at 25 °C [1][3]

Refractive Index n20/D 1.479 - 1.480 [1]

Storage
Room temperature, under inert

gas, moisture sensitive
[1][4][8]

Core Applications in Flavor and Fragrance Systems
The utility of DEPO stems from its dual role as both a direct aroma contributor and a reactive

intermediate. Its orthoester structure is key to its functionality. In acidic or aqueous

environments, it can slowly hydrolyze to release ethanol and phenyl formate, which can further

break down into phenol and formic acid. This controlled release mechanism can subtly alter the

sensory profile of a product over time, adding complexity and depth.

In Flavor Systems: DEPO is used to impart a sweet, fruity character. It serves to round out

and deepen the taste effects of other ingredients, particularly in fruit flavors like watermelon,

grape, and apple.[9] Its relatively high boiling point and stability make it suitable for

applications that may involve heat processing.[9] It acts as a modifier, shifting profiles

towards a juicier, more authentic character rather than a simple "top note" aroma.
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In Fragrance Systems: Similar to its role in flavors, DEPO contributes to fruity and floral

accords.[10][11] It can be used as a building block in creating notes reminiscent of hyacinth,

narcissus, or rose, providing a green-floral character that blends well with other aromatic

compounds.[12] Its function is often to enhance the overall composition, adding a layer of

sophistication that is difficult to achieve with more common esters alone.[13]

Experimental Workflow: From Concept to Validation
The following diagram illustrates the logical flow for incorporating and validating a new

ingredient like DEPO in a flavor development project. It begins with analytical verification,

moves to application prototyping, and concludes with sensory validation.
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Phase 1: Quality Control

Phase 2: Application & Prototyping

Phase 3: Sensory Validation
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Create Dosage Ladder
(e.g., 10, 50, 100 ppm)

Prepare Final Beverage
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Discrimination Test
(Triangle Test)

Descriptive Analysis
(QDA®/Flavor Profile)

Iterate/Optimize

Affective Testing
(Hedonic Scale)

Click to download full resolution via product page

Caption: A typical workflow for incorporating and validating DEPO in a flavor system.
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Protocol 1: Incorporation of DEPO into a Model
Beverage Flavor
Objective: To create a series of beverage prototypes to evaluate the sensory impact of Diethyl
Phenyl Orthoformate on a base apple flavor.

Causality: This protocol uses a dosage ladder to systematically explore the impact of DEPO.

Starting with a 1% stock solution in a neutral solvent like food-grade ethanol prevents weighing

errors with small quantities and ensures homogenous distribution in the final application.

Materials:

Diethyl Phenyl Orthoformate (≥97% purity)

200 Proof, Food-Grade Ethanol

Propylene Glycol (PG)

Apple flavor accord (a pre-made blend of key apple esters like ethyl acetate, ethyl butyrate,

and hexyl acetate)

Deionized water

Sugar or sweetener (e.g., High Fructose Corn Syrup 55)

Citric Acid

100 mL volumetric flasks, glass pipettes, magnetic stirrer, analytical balance

Methodology:

Preparation of 1% DEPO Stock Solution:

1. Accurately weigh 1.00 g of Diethyl Phenyl Orthoformate.

2. Transfer to a 100 mL volumetric flask.

3. Add food-grade ethanol to the mark.
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4. Mix thoroughly until fully dissolved. This solution contains 10,000 ppm of DEPO.

Preparation of Sugar-Acid Solution (Beverage Base):

1. Prepare a 10% sugar (or equivalent sweetener) solution with 0.15% citric acid in deionized

water. For example, for 1000 mL, dissolve 100 g of sugar and 1.5 g of citric acid in water.

2. Ensure all solids are completely dissolved. This will serve as the base for the flavored

beverage.

Flavor Dosing and Beverage Preparation:

1. Prepare a control and three test samples (1 L each).

2. First, add the base apple flavor accord to each 1 L of beverage base at its recommended

starting level (e.g., 0.10% or 1000 ppm).

3. Control (0 ppm DEPO): Add no DEPO stock solution.

4. Test 1 (10 ppm DEPO): Add 1 mL of the 1% DEPO stock solution to 1 L of the apple-

flavored beverage base.

5. Test 2 (50 ppm DEPO): Add 5 mL of the 1% DEPO stock solution to 1 L of the apple-

flavored beverage base.

6. Test 3 (100 ppm DEPO): Add 10 mL of the 1% DEPO stock solution to 1 L of the apple-

flavored beverage base.

7. Mix all samples thoroughly. Chill before sensory evaluation.

Protocol 2: GC-MS Quality Control for DEPO Purity
Objective: To confirm the identity and assess the purity of an incoming lot of Diethyl Phenyl
Orthoformate using Gas Chromatography-Mass Spectrometry (GC-MS).

Causality: GC-MS is the standard for analyzing volatile and semi-volatile compounds.[14] It

separates compounds based on their boiling point and polarity (GC) and identifies them based
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on their unique mass fragmentation patterns (MS).[15] Comparing the resulting mass spectrum

to a known library like NIST provides high confidence in identification.[5]

Materials:

Diethyl Phenyl Orthoformate sample

Diethyl ether or high-purity acetone (solvent)

GC vial with crimp cap

GC-MS system equipped with an autosampler

Methodology:

Sample Preparation:

1. Prepare a 1000 ppm solution of the DEPO sample in the chosen solvent.

2. Transfer 1 mL of the solution into a GC vial and seal.

Instrumentation and Parameters: The following are typical starting parameters and may

require optimization based on the specific instrument.
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Parameter Setting Rationale

GC System Agilent 7890B or equivalent Standard, reliable platform.

MS System Agilent 5977A or equivalent
Provides high-quality mass

spectra.

Column
DB-5ms (30m x 0.25mm,

0.25µm)

A non-polar column suitable for

a wide range of volatile

compounds.

Injection Volume 1 µL
Standard volume for this

concentration.

Inlet Temp. 250 °C
Ensures complete vaporization

of the sample.

Split Ratio 50:1
Prevents column overloading

and ensures sharp peaks.

Oven Program
50°C (hold 2 min), ramp to

280°C at 10°C/min, hold 5 min

Separates solvent from the

analyte and elutes DEPO

effectively.

MS Source Temp. 230 °C
Standard temperature for

electron ionization.

MS Quad Temp. 150 °C
Standard temperature for the

quadrupole.

Scan Range 35 - 350 amu
Captures the molecular ion

and key fragments of DEPO.

Data Analysis:

1. Identification: Integrate the major peak in the chromatogram. Compare its mass spectrum

against the NIST Mass Spectral Library. A high match factor (>850) and a consistent

retention index confirm the identity as Diethyl Phenyl Orthoformate.[5][15]

2. Purity Assessment: Calculate the area percent of the main DEPO peak relative to all other

integrated peaks (excluding the solvent peak). This provides an estimation of purity. For a

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 15 Tech Support

https://www.benchchem.com/product/b080329/docs?utm_src=pdf-body#introduction-unveiling-the-potential-of-diethyl-phenyl-orthoformate
https://webbook.nist.gov/cgi/inchi?ID=C14444770&Mask=200
https://pmc.ncbi.nlm.nih.gov/articles/PMC12844016/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080329?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


high-quality sample, this should be ≥97.0%.[15]

Protocol 3: Sensory Evaluation using the Triangle
Test
Objective: To determine if a statistically significant sensory difference exists between the

control beverage and a beverage containing DEPO.

Causality: The triangle test is a foundational discrimination test in sensory science.[16] It is

statistically robust for answering a simple question: "Is there a difference?" This validates

whether the addition of DEPO at a specific level produces a perceivable effect before investing

in more complex descriptive analysis.

Materials:

Control and one test beverage from Protocol 1 (e.g., the 50 ppm sample).

Sensory panel of at least 25-30 screened panelists.[16]

Sensory evaluation booths with controlled lighting and airflow.

Identical tasting cups, coded with random 3-digit numbers.

Unsalted crackers and room-temperature water for palate cleansing.

Methodology:

Panelist Screening: Panelists should be screened for their ability to detect basic tastes and

aromas and should not have sensitivities to the ingredients being tested.

Sample Preparation:

1. For each panelist, prepare a tray with three coded samples. Two of the samples will be

identical (e.g., Control) and one will be different (e.g., 50 ppm DEPO).

2. The order of presentation must be randomized for each panelist to avoid positional bias.

Six possible combinations exist (AAB, ABA, BAA, BBA, BAB, ABB).
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Evaluation Procedure:

1. Panelists are instructed to taste the samples from left to right.

2. They are asked to identify the "odd" or "different" sample.

3. They must make a choice, even if they are guessing.

4. Panelists cleanse their palate with water and crackers between samples.

Data Analysis:

1. Count the total number of correct identifications.

2. Consult a statistical chart for the triangle test (based on the number of panelists) to

determine if the number of correct judgments is significant at a given confidence level

(typically p < 0.05).

3. If the result is statistically significant, it confirms that the addition of DEPO at that level

creates a perceivable difference.

Logical Framework for QC and Sensory Analysis
This diagram outlines the decision-making process based on the outcomes of the QC and

sensory protocols.
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decision Start: Receive DEPO Lot

GC-MS Analysis

Perform Protocol 2

Result: Pass

Result: Fail / Reject Lot End: Approve for Production

Purity ≥ 97% and
Identity Confirmed?

No

Perform Protocols 1 & 3
(Application & Triangle Test)

Yes

Perceivable Difference
 at Target Level?

No (or undesirable) Yes

Click to download full resolution via product page

Caption: Decision tree for quality control and sensory validation of DEPO.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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